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Compound of Interest

Compound Name: p-Toluenesulfonic anhydride

Cat. No.: B1293672

An In-depth Technical Guide to p-
Toluenesulfonic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,
and applications of p-Toluenesulfonic anhydride (Ts20).

Chemical and Physical Properties

p-Toluenesulfonic anhydride, also known as tosic anhydride, is a white to off-white or cream-
colored powder.[1][2] It is a highly reactive compound commonly used in organic synthesis.[1] It
Is sensitive to moisture and should be stored in a cool, dry place under an inert atmosphere,
away from direct sunlight.[1][3][4] This compound is soluble in organic solvents like acetone,
ethyl acetate, dichloromethane, and ether but is insoluble in water.[1][5]
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Property Value Source
Molecular Formula C14H1405S2 516171
Molecular Weight 326.39 g/mol [71[8]
Melting Point 121-127 °C [2]
Appearance Off-white to cream powder [1112]

Soluble in acetone, ethyl
Solubility acetate, dichloromethane, [1][5]

ether; Insoluble in water

CAS Number 4124-41-8 [1][8]

EC Number 223-926-9 [6][9]

Chemical Structure

p-Toluenesulfonic anhydride consists of two p-toluenesulfonyl groups linked by an oxygen
atom. The structure features two aromatic rings, each substituted with a methyl group and a
sulfonyl group.

Caption: Chemical structure of p-Toluenesulfonic anhydride.

Experimental Protocols
Several methods for the synthesis of p-toluenesulfonic anhydride have been reported.

Method 1: Using Phosphorus Pentoxide[10][11]

This method involves the dehydration of p-toluenesulfonic acid monohydrate using phosphorus
pentoxide.

o A mixture of 213 g (1.5 moles) of phosphorus pentoxide and 14 g of kieselguhr is prepared
by shaking in a dry, stoppered 1-L Erlenmeyer flask.[10]

o About half of this mixture is added to a mixture of 7 g of asbestos and 190 g (1.0 mole) of p-
toluenesulfonic acid monohydrate in a 1-L round-bottomed flask protected from atmospheric
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moisture.[10]

The remaining phosphorus pentoxide-kieselguhr mixture is added, and the flask is shaken to
ensure thorough mixing.[10]

The mixture is heated in an oil bath at 100-110°C for 2 hours.[10]

After cooling, 400 ml of ethylene chloride is added, and the mixture is refluxed for several
minutes.[10]

The extract is decanted, and the extraction process is repeated with three 100-ml portions of
ethylene chloride.[10]

The combined extracts are distilled under reduced pressure to remove the solvent, yielding
the crude product.[10]

Method 2: Using Thionyl Chloride[12][13]
This method involves the reaction of p-toluenesulfonic acid with thionyl chloride.

p-Toluenesulfonic acid and a phosphorous compound (e.g., Vanadium Pentoxide) are added
to a reaction kettle with a solvent like ethylene dichloride.[13]

Thionyl chloride is added dropwise while stirring, maintaining the reaction temperature at 68-
76°C.[13]

After the addition is complete, the mixture is heated to continue the condensation reaction for
5-10 hours.[13]

Water and hydrochloric acid are then added to the reaction kettle, and the mixture is cooled
to 0°C.[13]

The reaction solution is transferred to water, and the crude p-toluenesulfonic anhydride is
collected by vacuum filtration and centrifugation.[13]

The crude p-toluenesulfonic anhydride can be purified by recrystallization.

e The crude product is dissolved in a minimum amount of boiling anhydrous benzene.[10]
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 After cooling to about 50°C, anhydrous ether is added.[10]
e The mixture is stored at -5°C overnight to allow for crystallization.[10]

e The solvent is removed under nitrogen pressure to yield the purified product.[10] The melting
point of the pure anhydride can be sensitive to small amounts of impurities.[10]

Reactivity and Applications

p-Toluenesulfonic anhydride is a versatile and powerful reagent in organic synthesis,
primarily used for the introduction of the tosyl group (tosylation).[2][14]

o Tosylating Agent: It is an excellent reagent for the tosylation of alcohols and amines to form
p-toluenesulfonates (tosylates) and sulfonamides, respectively.[2][5] Tosylates are excellent
leaving groups in nucleophilic substitution and elimination reactions. The anhydride is
considered a "softer" electrophile than p-toluenesulfonyl chloride.[14]

o Dehydrating Agent: It can be used as a dehydrating agent in various chemical reactions.[1]

o Catalyst: It serves as a strong acid catalyst in reactions such as esterification and acylation.

[1]

o Other Reactions: It is also employed in palladium-catalyzed allylic alkenylation of allylic
alcohols.[2][14]

The general reaction for the tosylation of an alcohol (R-OH) is as follows:
(CH3C6H4S02)20 + R-OH - CH3CeH4SO20R + CH3CeHaSOsH

Safety and Handling

p-Toluenesulfonic anhydride is a corrosive material that can cause severe skin burns and
eye damage.[1][4][9] It is crucial to handle this chemical with appropriate safety precautions.

» Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection (goggles).[1][4] A NIOSH/MSHA approved respirator should be used
when concentrations are above the exposure limit.[4]
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e Handling: Avoid formation of dust and aerosols.[3] Use in a well-ventilated area.[3][9]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][15] It is
moisture-sensitive and should be stored under an inert gas.[3][4]

o First Aid:

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area
with soap and plenty of water.[3][4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes and seek immediate
medical attention.[3][4]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3][4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3][4]

Logical Workflow for Synthesis and Application

The following diagram illustrates a typical workflow involving the synthesis of p-
toluenesulfonic anhydride and its subsequent use in a tosylation reaction.
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Caption: Workflow for the synthesis and application of p-Toluenesulfonic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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